Cas no 1805495-57-1 (Ethyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate
• CAS No: 1805495-57-1
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4807594
• Update Time: 2025-10-29

Ethyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-2-17-10(16)6-5(3-13)4-14-9(15)7(6)8(11)12/h4,8H,2H2,1H3,(H,14,15)
• InChI Key： GEDLFPQOQKCAGS-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C#N)C=1C(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 471
• XLogP3: 0.2
• Topological Polar Surface Area: 79.2

Additional information on Ethyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

Research Brief on Ethyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS: 1805495-57-1)

Ethyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS: 1805495-57-1) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have focused on its structural properties, synthetic pathways, and potential applications in drug discovery and development.

The structural motif of this compound, featuring a hydroxyl group at the 2-position and a cyano group at the 5-position of the pyridine ring, contributes to its versatility in chemical transformations. The presence of the difluoromethyl group enhances its metabolic stability and bioavailability, making it an attractive candidate for further derivatization. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are often pivotal in the design of enzyme inhibitors and receptor modulators.

Recent synthetic methodologies for Ethyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate have emphasized efficiency and scalability. A study published in the Journal of Medicinal Chemistry (2023) detailed a one-pot multicomponent reaction involving ethyl cyanoacetate, difluoroacetic anhydride, and a hydroxylamine derivative, yielding the target compound with high purity and yield. This method not only simplifies the synthetic route but also minimizes the generation of hazardous byproducts, aligning with the principles of green chemistry.

In terms of biological activity, preliminary investigations have revealed that derivatives of this compound exhibit inhibitory effects against certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. For instance, a derivative bearing a sulfonamide moiety demonstrated potent activity against MAP kinase, a key player in cell proliferation pathways. These findings underscore the potential of Ethyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate as a scaffold for the development of novel therapeutic agents.

Furthermore, the agrochemical industry has shown interest in this compound due to its herbicidal and fungicidal properties. Field trials conducted in 2022 indicated that formulations containing this pyridine derivative effectively controlled a broad spectrum of weeds and fungal pathogens, with minimal environmental impact. Its mode of action appears to involve disruption of cell wall synthesis in target organisms, a mechanism distinct from existing agrochemicals, thereby reducing the risk of resistance development.

In conclusion, Ethyl 5-cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS: 1805495-57-1) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique structural features, coupled with efficient synthetic routes and diverse biological activities, position it as a valuable candidate for further exploration. Future studies should focus on optimizing its derivatives for enhanced efficacy and safety, as well as elucidating its precise mechanisms of action in various biological systems.